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Compound of Interest

Compound Name: C.I. Solvent Blue 3

Cat. No.: B1629615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of C.I. Solvent Blue 3, a synthetic dye

belonging to the triarylmethane class. This document consolidates key molecular data, outlines

its synthesis and applications, and presents its chemical structure.

Core Molecular and Physical Properties
C.I. Solvent Blue 3 is characterized by the following molecular and physical properties. The

quantitative data is summarized in the table below for ease of reference.
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Property Value Reference

Molecular Weight 490.0 g/mol

Molecular Formula C₃₂H₂₈ClN₃

IUPAC Name

4-[(4-anilinophenyl)-(4-

phenyliminocyclohexa-2,5-

dien-1-ylidene)methyl]-2-

methylaniline;hydrochloride

CAS Registry Number 8004-91-9

Chemical Structure Class Triarylmethane

Appearance Blue powder

Solubility
Insoluble in water; Soluble in

ethanol.

Behavior in Acid

In concentrated sulfuric acid, it

appears as a brown-light

yellow solution, which forms a

blue precipitate upon dilution.

Behavior in Base

Addition of sodium hydroxide

to an aqueous solution results

in a brownish-red color.

Chemical Structure
The chemical structure of C.I. Solvent Blue 3 is a key determinant of its color and properties.

Below is a diagram representing its molecular structure.
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Preparation Application

Result

C.I. Solvent Blue 3 Powder Dissolution

Organic Solvent
(e.g., Ethanol, Oil)

Colored Solution Incorporation

Substrate
(e.g., Plastic, Wax)

Colored Final Product

Click to download full resolution via product page

To cite this document: BenchChem. [C.I. Solvent Blue 3: A Comprehensive Technical Profile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1629615#what-is-the-molecular-weight-of-c-i-solvent-
blue-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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